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Cefotaxime Metabolism and Hepatic Dosing

The table below summarizes the key information on cefotaxime's metabolism and official guidance for use in

hepatic impairment.

Aspect Details

Primary Metabolic Pathway Hepatic metabolism [1] [2] [3]

Key Metabolites Desacetylcefotaxime (active); Desacetylcefotaxime

lactone and M3 (inactive) [1] [2]

Elimination Renal (50-60% as unchanged drug; 15-25% as

desacetylcefotaxime) [1] [2]

Official Dosing Recommendation for
Hepatic Impairment

No dosage adjustment recommended [4]

The following diagram illustrates the metabolic pathway of cefotaxime.
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Research Considerations and Monitoring

While official guidance does not mandate dose adjustment, you should consider these factors in your

experimental design or pharmacokinetic modeling:

Focus on Renal Function: Because the drug and its active metabolite are primarily eliminated by the

kidneys, renal function is a more critical factor for dose adjustment than hepatic function [1] [3].
Dosing guidelines should be followed for subjects with renal impairment.

Monitor Hepatic Parameters: Even without a recommended dose change, some sources suggest
that dosing requires adjustment in patients with both renal and hepatic dysfunction and that

liver enzymes should be monitored routinely during administration [1].
Understand Metabolite Activity: The formation of desacetylcefotaxime contributes to the overall
antibacterial activity of the drug, particularly against some anaerobic bacteria [1] [5]. Its activity is
considered about 8-fold weaker than the parent compound but can act synergistically with it [1] [6].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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